Cas no 1946817-37-3 (Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate)

• Product Name: Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate
• CAS No: 1946817-37-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD30378091
• CID: 5686263
• PubChem ID: 125725578
• Update Time: 2025-10-31

Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22088053
• tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate
• 1946817-37-3
• Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate

• MDL： MFCD30378091
• Inchi： 1S/C11H19N3O2/c1-5-6-14-7-8(9(12)13-14)10(15)16-11(2,3)4/h7H,5-6H2,1-4H3,(H2,12,13)
• InChI Key： KQGTYSDMOVHOGL-UHFFFAOYSA-N
• SMILES： O(C(C1C(N)=NN(C=1)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate

Recent Advances in the Study of Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate (CAS: 1946817-37-3)

Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate (CAS: 1946817-37-3) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the design of novel inhibitors for diseases such as cancer, inflammation, and infectious diseases.

The structural features of Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate make it an attractive scaffold for medicinal chemists. The presence of the tert-butyl ester group enhances the compound's stability and solubility, while the amino and propyl substituents provide opportunities for further functionalization. Recent research has focused on optimizing the synthetic routes to this compound, with an emphasis on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents.

In addition to its synthetic applications, Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its potential as a kinase inhibitor, with particular efficacy against certain cancer cell lines. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on a specific kinase pathway involved in tumor proliferation, suggesting its promise as a lead compound for anticancer drug development. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic properties.

The compound's mechanism of action is also a subject of ongoing research. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins. For example, a 2022 study in the Journal of Chemical Information and Modeling used density functional theory (DFT) calculations to predict the compound's binding affinity and selectivity. These theoretical studies are complemented by experimental data, which together contribute to a deeper understanding of its pharmacophore.

Despite its potential, challenges remain in the development of Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed. Recent advancements in prodrug strategies and formulation technologies offer potential solutions to these challenges. For instance, a 2023 patent application describes a novel prodrug derivative of this compound designed to enhance its oral bioavailability.

In conclusion, Tert-butyl 3-amino-1-propyl-1h-pyrazole-4-carboxylate (CAS: 1946817-37-3) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its therapeutic value. The integration of synthetic chemistry, computational modeling, and biological evaluation will be key to advancing this compound toward clinical applications.